Cas no 2229095-13-8 (1-(1-bromopropan-2-yl)naphthalen-2-ol)

• Product Name: 1-(1-bromopropan-2-yl)naphthalen-2-ol
• CAS No: 2229095-13-8
• MF: C₁₃H₁₃BrO
• MW: 265.145723104477
• CID: 5854359
• PubChem ID: 165753425
• Update Time: 2025-10-31

1-(1-bromopropan-2-yl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)naphthalen-2-ol
• 2229095-13-8
• EN300-1927194

• Inchi： 1S/C13H13BrO/c1-9(8-14)13-11-5-3-2-4-10(11)6-7-12(13)15/h2-7,9,15H,8H2,1H3
• InChI Key： DIKQSOKYULYMJG-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=CC=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 264.01498g/mol
• Monoisotopic Mass: 264.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1-bromopropan-2-yl)naphthalen-2-ol

Recent Advances in the Study of 1-(1-bromopropan-2-yl)naphthalen-2-ol (CAS: 2229095-13-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(1-bromopropan-2-yl)naphthalen-2-ol (CAS: 2229095-13-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This naphthalene derivative, featuring a bromopropanyl side chain, has shown promising biological activities that warrant further investigation. Recent studies have focused on its potential as a building block for more complex pharmacophores and its direct biological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role as a precursor in the synthesis of novel kinase inhibitors. The bromine atom at the propan-2-yl position serves as an excellent leaving group for nucleophilic substitution reactions, allowing for the creation of diverse derivatives. The hydroxyl group on the naphthalene ring provides a handle for further functionalization, making this compound particularly versatile for medicinal chemistry applications.

Structural-activity relationship (SAR) studies have revealed that modifications to the naphthalene core significantly impact the compound's biological properties. Researchers at the University of Cambridge recently demonstrated that electron-withdrawing groups at the 4-position of the naphthalene ring enhance the compound's ability to interact with certain cancer-related protein targets. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters.

The compound's potential as an antimicrobial agent has also been investigated. A team at the National Institute of Pharmaceutical Education and Research reported in 2023 that derivatives of 1-(1-bromopropan-2-yl)naphthalen-2-ol show moderate activity against drug-resistant strains of Staphylococcus aureus. The mechanism appears to involve disruption of bacterial cell membrane integrity, though further studies are needed to fully elucidate this effect.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 1-(1-bromopropan-2-yl)naphthalen-2-ol production. A 2024 paper in Organic Process Research & Development described an optimized two-step synthesis starting from 2-naphthol, with an overall yield of 78% and purity exceeding 99%. This improvement in synthetic accessibility is expected to facilitate more widespread investigation of this compound's potential applications.

Future research directions for this compound include exploration of its potential in targeted drug delivery systems, as the naphthalene moiety may provide favorable interactions with certain biological membranes. Additionally, computational studies are underway to predict its metabolic fate and potential toxicity profiles, which will be crucial for any pharmaceutical development.